N'-[4-(1,3-benzodioxol-5-yloxy)phenyl]-N,N-dimethylsulfamide

• IUPAC Name: 5-[4-(dimethylsulfamoylamino)phenoxy]-1,3-benzodioxole
• InChI: InChI=1S/C15H16N2O5S/c1-17(2)23(18,19)16-11-3-5-12(6-4-11)22-13-7-8-14-15(9-13)21-10-20-14/h3-9,16H,10H2,1-2H3
• InChI Key: NYDKMIGHRFKBJQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1=CC=C(C=C1)OC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H16N2O5S
• Molecular Weight: 336.4 g/mol

Description

N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-N,N-dimethylsulfamide, also known as BDBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDBS is a sulfamide derivative that contains a benzodioxole group, which makes it a unique and interesting molecule. In

Mechanism of Action

The mechanism of action of N'-[4-(1,3-benzodioxol-5-yloxy)phenyl]-N,N-dimethylsulfamide is multifaceted and depends on the specific application. In the case of its use as a fluorescent probe, the mechanism involves the coordination of metal ions to the benzodioxole group, which results in a change in the fluorescence emission of this compound.
In the case of its use as an anticancer agent, the mechanism involves the inhibition of tubulin polymerization. This compound binds to the colchicine binding site of tubulin, which prevents the formation of microtubules. This leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In addition to its anticancer activity, this compound has been shown to have antibacterial and antifungal activity. It has also been shown to inhibit the activity of certain enzymes, such as cholinesterase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[4-(1,3-benzodioxol-5-yloxy)phenyl]-N,N-dimethylsulfamide in lab experiments is its unique structure, which makes it a useful tool for studying various biological processes. Its fluorescent properties make it a useful probe for detecting metal ions, while its anticancer activity makes it a potential candidate for drug development.
However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with. Additionally, its potential toxicity and side effects need to be carefully evaluated before it can be used in clinical settings.

Future Directions

There are several future directions for the research on N'-[4-(1,3-benzodioxol-5-yloxy)phenyl]-N,N-dimethylsulfamide. One area of interest is the development of this compound-based fluorescent probes for detecting other metal ions. Another area of interest is the optimization of the synthesis method to improve the yield and purity of the compound.
In addition, further studies are needed to evaluate the potential of this compound as an anticancer agent and to determine its mechanism of action in more detail. Finally, the toxicity and side effects of this compound need to be carefully evaluated to determine its safety for use in clinical settings.

Scientific Research Applications

N'-[4-(1,3-benzodioxol-5-yloxy)phenyl]-N,N-dimethylsulfamide has been studied extensively for its potential applications in various fields. One of the primary areas of research is its use as a fluorescent probe for detecting metal ions. This compound exhibits strong fluorescence emission in the presence of certain metal ions, such as copper and iron. This property makes it a useful tool for detecting metal ions in biological systems.
Another area of research is the use of this compound as a potential anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells in vitro and in vivo. The mechanism of action involves the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis.